Cas no 1251598-40-9 (N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide)

• Product Name: N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide
• CAS No: 1251598-40-9
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 5396162
• Update Time: 2025-06-08

N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-4-oxo-N-(phenylmethyl)-3-(4-thiomorpholinylcarbonyl)-1,8-naphthyridine-1(4H)-acetamide
• N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide

• Inchi： 1S/C23H24N4O3S/c1-16-7-8-18-21(29)19(23(30)26-9-11-31-12-10-26)14-27(22(18)25-16)15-20(28)24-13-17-5-3-2-4-6-17/h2-8,14H,9-13,15H2,1H3,(H,24,28)
• InChI Key： TWSOBCNIZYNTAW-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)C2C(=CC=C(C)N=2)C(=O)C(C(N2CCSCC2)=O)=C1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 753.7±60.0 °C(Predicted)
• pka: 14.42±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide

Comprehensive Overview of N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide (CAS No. 1251598-40-9)

The compound N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide, identified by its CAS No. 1251598-40-9, represents a sophisticated small molecule with significant potential in pharmaceutical research. Its intricate structure combines a 1,8-naphthyridine core with a thiomorpholine moiety, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic pathways, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide has surged due to their versatility in medicinal chemistry. This compound's thiomorpholine group is notable for its ability to enhance bioavailability and metabolic stability, addressing common challenges in drug development. As the pharmaceutical industry shifts toward targeted therapies, such molecules are increasingly explored for their kinase inhibition properties, a hot topic in oncology and autoimmune disease research.

The synthesis of CAS No. 1251598-40-9 involves multi-step organic reactions, including amide coupling and cyclization strategies. Its 1,8-naphthyridine scaffold is structurally analogous to quinoline derivatives, which are widely studied for their antimicrobial and anticancer activities. This structural similarity has prompted investigations into whether N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide could exhibit similar bioactivity, a question frequently searched in academic databases.

From a pharmacological perspective, the benzyl and acetamide substituents in this compound may contribute to its binding affinity for specific protein targets. Computational modeling studies suggest potential interactions with G-protein-coupled receptors (GPCRs), a class of targets dominating modern drug discovery. Given the rising interest in AI-driven drug design, this compound's 3D conformation and electronic properties are often analyzed using machine learning algorithms to predict its therapeutic potential.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of N-benzyl-2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide remains an active area of research. With growing regulatory emphasis on green chemistry, scientists are optimizing its synthesis to reduce hazardous byproducts. Additionally, its logP value and solubility—critical parameters for oral drug candidates—are frequently queried in pharmaceutical forums, reflecting industry demand for data-driven compound optimization.

In conclusion, CAS No. 1251598-40-9 exemplifies the convergence of medicinal chemistry and computational biology. Its unique architecture positions it as a promising candidate for further development, particularly in areas like immunomodulation and enzyme inhibition. As research progresses, this compound may answer pressing questions about structure-activity relationships (SAR) in naphthyridine-based therapeutics, a trending topic in peer-reviewed journals and patent filings.